Cas no 898758-37-7 (3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898758-37-7
• Molecular Formula: C₂₁H₂₁NO₃Cl₂
• Molecular Weight: 406.30234
• MDL: MFCD03841707
• CID: 1945257
• PubChem ID: 24724482

3,4-Dichloro-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Properties

Names and Identifiers

• (3,4-dichlorophenyl)-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• 3,4-dichloro-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
• 3,4-Dichloro-4'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(3,4-dichlorophenyl)methanone
• DTXSID80642881
• 898758-37-7
• MFCD03841707
• AKOS016020217
• (3,4-Dichlorophenyl){4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone

• MDL： MFCD03841707
• InChIKey： OWPLDSHHSJVBQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H21Cl2NO3/c22-18-6-5-17(13-19(18)23)20(25)16-3-1-15(2-4-16)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2
• SMILES： C1=C(C=CC(=C1)C(=O)C2=CC(=C(C=C2)Cl)Cl)CN3CCC4(CC3)OCCO4

Computed Properties

• Exact Mass: 405.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 405.0898489g/mol
• Heavy Atom Count: 27
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 4.50120
• PSA: 38.77000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones